Cas no 1344003-32-2 (4-ethylcyclohexane-1-carbothioamide)

• Product Name: 4-ethylcyclohexane-1-carbothioamide
• CAS No: 1344003-32-2
• MF: C₉H₁₇NS
• MW: 171.302981138229
• CID: 5950068
• PubChem ID: 64749084
• Update Time: 2025-06-11

4-ethylcyclohexane-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarbothioamide, 4-ethyl-
• 4-Ethylcyclohexane-1-carbothioamide
• CS-0355769
• AKOS014077019
• 1344003-32-2
• EN300-1851591
• 4-ethylcyclohexane-1-carbothioamide

• Inchi： 1S/C9H17NS/c1-2-7-3-5-8(6-4-7)9(10)11/h7-8H,2-6H2,1H3,(H2,10,11)
• InChI Key： NJOUVNXYZJHWQD-UHFFFAOYSA-N
• SMILES： C1(C(N)=S)CCC(CC)CC1

Computed Properties

• Exact Mass: 171.10817072g/mol
• Monoisotopic Mass: 171.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• Density: 1.005±0.06 g/cm3(Predicted)
• Boiling Point: 265.1±23.0 °C(Predicted)
• pka: 13.12±0.40(Predicted)

Additional information on 4-ethylcyclohexane-1-carbothioamide

Introduction to 4-ethylcyclohexane-1-carbothioamide (CAS No. 1344003-32-2) and Its Applications in Modern Chemical Research

4-ethylcyclohexane-1-carbothioamide, identified by the chemical identifier CAS No. 1344003-32-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of thioamides, which are known for their versatile applications in medicinal chemistry, particularly in the synthesis of bioactive molecules. The structural features of 4-ethylcyclohexane-1-carbothioamide, including its cyclohexane ring substituted with an ethyl group and a carbothioamide functional group, make it a valuable intermediate in the development of novel therapeutic agents.

The significance of 4-ethylcyclohexane-1-carbothioamide lies in its potential to serve as a building block for more complex molecules. Thioamides, in general, are widely recognized for their role in drug design due to their ability to form stable hydrogen bonds and participate in various biochemical interactions. The presence of the ethyl group in 4-ethylcyclohexane-1-carbothioamide enhances its reactivity, making it a suitable candidate for further functionalization. This property is particularly useful in the synthesis of peptidomimetics and other pharmacophores that mimic the behavior of natural bioactive peptides.

Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing 4-ethylcyclohexane-1-carbothioamide. These methods often involve multi-step reactions starting from readily available precursors such as cyclohexanone and ethyl bromide, followed by thiolation and amidation steps. The optimization of these synthetic routes has not only improved the yield but also reduced the environmental impact, aligning with the growing emphasis on sustainable chemistry practices.

In the realm of pharmaceutical research, 4-ethylcyclohexane-1-carbothioamide has been explored as a precursor for compounds with potential therapeutic applications. For instance, derivatives of this molecule have shown promise in inhibiting specific enzymes involved in inflammatory pathways. The carbothioamide moiety is particularly interesting because it can be easily modified to introduce additional functional groups, thereby tailoring the pharmacological properties of the resulting compounds. This flexibility has made 4-ethylcyclohexane-1-carbothioamide a popular choice among medicinal chemists seeking to develop novel inhibitors or modulators.

The structural motif of 4-ethylcyclohexane-1-carbothioamide also finds relevance in materials science, where thioamides are used to enhance the properties of polymers and coatings. The sulfur atom in the thioamide group can participate in cross-linking reactions, leading to materials with improved durability and thermal stability. This application is particularly valuable in industries where high-performance materials are required, such as aerospace and automotive sectors.

From a computational chemistry perspective, 4-ethylcyclohexane-1-carbothioamide has been studied to understand its electronic structure and reactivity. Advanced computational methods, such as density functional theory (DFT), have been employed to predict the behavior of this compound under various conditions. These studies not only provide insights into its mechanistic pathways but also aid in designing more efficient synthetic strategies. The integration of computational tools with experimental data has become increasingly important in modern chemical research, allowing for more targeted and efficient drug discovery processes.

The role of 4-ethylcyclohexane-1-carbothioamide as an intermediate in organic synthesis underscores its importance beyond its direct applications. Its ability to undergo diverse transformations makes it a versatile tool for chemists working on complex molecular architectures. Whether it is used to synthesize new drug candidates or develop advanced materials, this compound exemplifies the interconnectedness of different fields within chemical science.

As research continues to evolve, the applications of 4-ethylcyclohexane-1-carbothioamide are expected to expand further. Emerging technologies such as flow chemistry and biocatalysis offer new avenues for its utilization, enabling more sustainable and efficient production methods. Additionally, interdisciplinary collaborations between chemists, biologists, and pharmacologists will likely lead to novel discoveries that leverage the unique properties of this compound.

In conclusion, 4-ethylcyclohexane-1-carbothioamide (CAS No. 1344003-32-2) represents a significant advancement in chemical research with wide-ranging applications across multiple industries. Its structural versatility, coupled with its role as a key intermediate, makes it an indispensable tool for scientists seeking to develop innovative solutions. As our understanding of molecular interactions deepens, compounds like 4-ethylcyclohexane-1-carbothioamide will continue to play a pivotal role in shaping the future of pharmaceuticals and materials science.